Cas no 473438-03-8 (ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate
• CAS No: 473438-03-8
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 2116117
• PubChem ID: 40547758
• Update Time: 2025-05-21

ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate
• SCHEMBL689025
• 473438-03-8
• 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylic acid ethyl ester
• Ethyl2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate
• AKOS005856798
• 2-amino-4-(3-chlorophenyl)-thiophene-3-carboxylic acid ethyl ester
• JKVNKZUYQAXJCA-UHFFFAOYSA-N
• DA-34356
• MFCD02854989

• Inchi： 1S/C13H12ClNO2S/c1-2-17-13(16)11-10(7-18-12(11)15)8-4-3-5-9(14)6-8/h3-7H,2,15H2,1H3
• InChI Key： JKVNKZUYQAXJCA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CSC(=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 281.0277275g/mol
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate

Ethyl 2-Amino-4-(3-Chlorophenyl)Thiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate, identified by the CAS number 473438-03-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur as one of the ring atoms. The presence of the amino group and the chlorophenyl substituent introduces unique electronic and steric properties, making it a valuable molecule for various applications in drug design and material science.

The thiophene ring system is known for its stability and aromaticity, which are crucial for its role in many chemical reactions. The amino group attached at position 2 of the thiophene ring contributes to hydrogen bonding capabilities, enhancing solubility and bioavailability in aqueous environments. Meanwhile, the chlorophenyl group at position 4 introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule in different chemical environments.

Recent studies have highlighted the potential of ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in developing anti-inflammatory agents by modifying the carboxylic acid moiety into more bioavailable esters or amides. The carboxylic acid derivative nature of this compound allows for easy functionalization, enabling chemists to tailor its properties for specific therapeutic applications.

One notable advancement involves the use of this compound in designing inhibitors for kinase enzymes, which are key targets in cancer therapy. By incorporating ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate into larger molecular frameworks, scientists have achieved improved potency and selectivity against specific kinase targets. These findings underscore its role as a versatile building block in medicinal chemistry.

Moreover, the synthesis of ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate has been optimized through green chemistry approaches. Traditional methods often involved multiple steps with hazardous reagents, but recent protocols have introduced more sustainable pathways using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

In terms of physical properties, this compound exhibits a melting point around 150°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to conjugation within the thiophene ring and substituents, making it suitable for applications in optoelectronic materials.

Current research is also exploring its role as a ligand in metalloorganic frameworks (MOFs). The nitrogen atom from the amino group can coordinate with metal ions, providing a platform for constructing porous materials with applications in gas storage and catalysis.

In conclusion, ethyl 2-amino-4-(3-chlorophenyl)thiophene-3-carboxylate stands out as a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool for future innovations in chemistry and pharmacology.